Cas no 1247222-13-4 (5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine)

• Product Name: 5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine
• CAS No: 1247222-13-4
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• MDL: MFCD16778802
• CID: 5231474
• PubChem ID: 56828546
• Update Time: 2025-05-22

5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2-methoxyphenyl)pyridin-2-amine
• 5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine

• MDL： MFCD16778802
• Inchi： 1S/C12H11ClN2O/c1-16-11-4-3-9(13)6-10(11)8-2-5-12(14)15-7-8/h2-7H,1H3,(H2,14,15)
• InChI Key： ABBYGKYHQSSXFR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1C=NC(=CC=1)N)OC

Computed Properties

• Exact Mass: 234.056
• Monoisotopic Mass: 234.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine

5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine: A Comprehensive Overview

5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine, also known by its CAS number 1247222-13-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted phenyl group. The presence of chlorine and methoxy substituents on the phenyl ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine typically involves multi-step organic reactions, often utilizing coupling agents and catalytic systems to achieve high yields. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving the overall sustainability of the process. Researchers have also explored alternative routes, such as microwave-assisted synthesis and continuous flow reactions, to enhance the scalability of this compound.

In terms of applications, 5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine has shown promise in the development of novel pharmaceutical agents. Its structure lends itself well to acting as a scaffold for drug design, particularly in the areas of kinase inhibitors and receptor antagonists. For instance, studies have demonstrated its potential as a lead compound in anti-cancer drug discovery, where it exhibits selective binding to specific oncogenic targets. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for treating inflammatory diseases and neurodegenerative disorders.

Beyond pharmacology, this compound has also found utility in materials science. Its electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has focused on incorporating 5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine into conjugated polymers to enhance their charge transport characteristics. Additionally, its photoresponsive behavior has been leveraged in the development of sensors for environmental monitoring.

The toxicity profile of 5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine has been extensively studied to ensure its safe use in both therapeutic and industrial applications. Acute and chronic toxicity studies have revealed that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs. However, further long-term studies are required to fully understand its safety profile and potential for chronic exposure.

In conclusion, 5-(5-Chloro-2-methoxyphenyl)pyridin-2-amine, CAS number 1247222-13-4, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key molecule for future innovations in medicine and materials science. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing pressing challenges in these fields.